3-{[3-(1-butyl-1H-imidazol-2-yl)piperidin-1-yl]carbonyl}-2-methyl-6,7-dihydro-1-benzofuran-4(5H)-one

• IUPAC Name: 3-[3-(1-butylimidazol-2-yl)piperidine-1-carbonyl]-2-methyl-6,7-dihydro-5H-1-benzofuran-4-one
• InChI: InChI=1S/C22H29N3O3/c1-3-4-11-24-13-10-23-21(24)16-7-6-12-25(14-16)22(27)19-15(2)28-18-9-5-8-17(26)20(18)19/h10,13,16H,3-9,11-12,14H2,1-2H3
• InChI Key: MOHPECLOLUUHBF-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C=CN=C1C2CCCN(C2)C(=O)C3=C(OC4=C3C(=O)CCC4)C
• Molecular Formula: C22H29N3O3
• Molecular Weight: 383.5 g/mol

Description

The compound contains an imidazole ring, which is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. Imidazole is known for its broad range of chemical and biological properties and is the basic core of some natural products such as histidine, purine, histamine, and DNA-based structures.

Synthesis Analysis

The synthesis of imidazole-containing compounds has been a topic of interest in recent years. The review highlights the recent advances in the regiocontrolled synthesis of substituted imidazoles. These heterocycles are key components to functional molecules that are used in a variety of everyday applications.

Molecular Structure Analysis

Imidazole contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Chemical Reactions Analysis

Imidazole has become an important synthon in the development of new drugs. The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc. as reported in the literature.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. It is amphoteric in nature i.e., it shows both acidic and basic properties.

Mechanism of Action

The mechanism of action of imidazole-containing compounds can vary greatly depending on the specific compound and its biological target. Many imidazole derivatives show different biological activities.

Future Directions

The future directions in the field of imidazole-containing compounds are likely to involve the development of new synthetic routes and the exploration of their biological activities.